Cas no 2231674-03-4 (ethyl 2-(azetidin-3-yl)propanoate;hydrochloride)

• Product Name: ethyl 2-(azetidin-3-yl)propanoate;hydrochloride
• CAS No: 2231674-03-4
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 5289997
• Update Time: 2026-03-10

ethyl 2-(azetidin-3-yl)propanoate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(azetidin-3-yl)propanoate hydrochloride
• ethyl 2-(azetidin-3-yl)propanoate;hydrochloride

• Inchi： 1S/C8H15NO2.ClH/c1-3-11-8(10)6(2)7-4-9-5-7;/h6-7,9H,3-5H2,1-2H3;1H
• InChI Key： UWMCSHNOPKJTIF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C1CNC1)C.[H]Cl

Additional information on ethyl 2-(azetidin-3-yl)propanoate;hydrochloride

Recent Advances in the Application of Ethyl 2-(azetidin-3-yl)propanoate;hydrochloride (CAS: 2231674-03-4) in Chemical Biology and Pharmaceutical Research

The compound ethyl 2-(azetidin-3-yl)propanoate;hydrochloride (CAS: 2231674-03-4) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This azetidine-containing ester derivative has attracted significant attention due to its unique structural features that enable diverse pharmacological applications. Recent studies have demonstrated its utility as a versatile building block for the synthesis of bioactive molecules targeting various disease pathways.

Structural analysis reveals that the azetidine ring in this compound provides constrained three-dimensional geometry while maintaining sufficient flexibility for molecular interactions. The hydrochloride salt form enhances solubility and bioavailability, making it particularly valuable for pharmaceutical applications. Researchers have successfully utilized this compound in the development of novel protease inhibitors, with recent publications demonstrating its incorporation into covalent inhibitors targeting SARS-CoV-2 main protease (Mpro).

In synthetic methodology developments, several research groups have reported innovative approaches to modify the ethyl 2-(azetidin-3-yl)propanoate scaffold. A 2023 study published in the Journal of Medicinal Chemistry described a palladium-catalyzed cross-coupling strategy that enables efficient functionalization at multiple positions while preserving the azetidine core structure. This advancement has significantly expanded the chemical space accessible from this key intermediate.

Pharmacological investigations have identified ethyl 2-(azetidin-3-yl)propanoate derivatives as potent modulators of G protein-coupled receptors (GPCRs). Particularly, analogs bearing specific substitutions at the propanoate moiety have shown selective activity against adenosine A2A receptors, suggesting potential applications in neurological disorders. The hydrochloride salt form (2231674-03-4) has demonstrated improved pharmacokinetic properties compared to the free base in preclinical models.

Recent patent filings indicate growing commercial interest in this compound, with several pharmaceutical companies developing proprietary synthetic routes and derivative libraries. The compound's versatility is further highlighted by its application in PROTAC (proteolysis targeting chimera) development, where it serves as a linker component connecting target-binding and E3 ligase-recruiting moieties.

Ongoing research continues to explore the full potential of ethyl 2-(azetidin-3-yl)propanoate;hydrochloride in drug discovery. Current investigations focus on its incorporation into covalent inhibitors, its use as a chiral auxiliary in asymmetric synthesis, and its potential as a bioisostere for proline derivatives in peptide mimetics. The compound's unique combination of structural features and synthetic accessibility positions it as a valuable tool in modern medicinal chemistry.